s-Triazole, 3-propyl-

Description

s-Triazole, 3-propyl-, also known as 1H-1,2,4-Triazole, 3-propyl, is an organic molecule that belongs to the triazole family. This compound features a five-membered ring containing three nitrogen atoms and two carbon atoms, with a propyl group attached to the triazole ring. Its molecular formula is C5H9N3. As a member of the 1,2,4-triazole isomer group, s-Triazole, 3-propyl- possesses unique chemical properties and biological activities due to its specific structural configuration, making it a versatile component in medicinal chemistry and materials science.

The synthesis of 3-propyl-1,2,4-triazole involves cyclization of propanenitrile with hydrazine hydrate, typically in the presence of an acid catalyst. Triazole derivatives, including those containing the 1,2,4-triazole ring system, have demonstrated antimicrobial properties against bacteria and fungi. Research indicates that s-Triazole, 3-propyl- may have potential in various scientific applications, though further investigation is required to determine its specific activity against different pathogens. Studies have shown that triazole derivatives can inhibit the growth of bacteria and fungi by disrupting cell wall synthesis and function. In vitro studies on human cancer cell lines have shown that s-Triazole, 3-propyl- induced apoptosis at concentrations as low as 25 µM. The mechanisms underlying the biological activities of s-Triazole, 3-propyl- include the inhibition of enzymatic pathways, the induction of apoptosis, and the modulation of inflammatory mediators.

Triazoles can interact with their targets through pi–pi bonds, hydrogen bonds, and ion-dipole bonds. Triazole compounds are known for their high chemical stability, often remaining inert to acidic or basic hydrolysis as well as oxidizing and reducing conditions, even at high temperatures. They can also inhibit COX enzymes, reducing the synthesis of pro-inflammatory mediators.

• CAS No.: 19932-60-6
• Product Name: s-Triazole, 3-propyl-
• Molecular Formula: C5H9N3
• Molecular Weight: 111.15 g/mol
• IUPAC Name: 5-propyl-1H-1,2,4-triazole
• Standard InChI: InChI=1S/C5H9N3/c1-2-3-5-6-4-7-8-5/h4H,2-3H2,1H3,(H,6,7,8)
• Standard InChIKey: ZFWJVKLPEZPKNL-UHFFFAOYSA-N
• SMILES: CCCC1=NC=NN1
• Canonical SMILES: CCCC1=NC=NN1
• PubChem Compound: 519726
• Last Modified: Sep 13 2023